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Compound of Interest

Compound Name: ANG1005

Cat. No.: B10858675

For researchers, scientists, and drug development professionals handling ANG1005, a
peptide-paclitaxel conjugate, adherence to stringent safety and disposal protocols is
paramount. Given its composition as a taxane derivative and its cytotoxic nature, proper
management from receipt to disposal is critical to ensure laboratory safety and environmental
protection.[1][2] This guide provides essential procedural information for the safe handling and
disposal of ANG1005.

Chemical and Physical Data

A summary of the key quantitative data for ANG1005 is presented below, offering a quick
reference for laboratory professionals.

Property Value Source
Synonyms GRN1005, Paclitaxel trevatide [1]
Molecular Formula C257H308N32079 [3]
Molecular Weight 5109.436 g/mol [3]
Appearance White to off-white powder [4]
Storage Temperature -80°C [11[4115]
Shipping Condition Shipped with dry ice [1]
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Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of ANG1005 and to ensure the
safety of laboratory personnel.

Receiving and Storage:

o Upon receipt, immediately transfer the compound to a -80°C freezer for long-term storage.[1]

[41[5]
e The product is typically shipped on dry ice to maintain its stability.[1]
Preparation of Solutions:

» When preparing solutions, it is essential to consult the solubility information provided by the
supplier to select the appropriate solvent.[1]

» To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
prepared solution into single-use volumes and store them at -80°C.[1]

» Stock solutions stored at -80°C should be used within six months.[1]
Personal Protective Equipment (PPE):

o Due to its cytotoxic nature, personnel must wear appropriate PPE, including but not limited
to:

o Disposable gloves (double-gloving is recommended)
o Safety goggles or a face shield
o Alab coat

Work should be conducted in a designated area, preferably within a chemical fume hood or a
biological safety cabinet, to minimize exposure risk.

Proper Disposal Procedures for ANG1005
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As ANG1005 is a cytotoxic compound, it must be disposed of as hazardous chemical waste.[6]
The following step-by-step procedure outlines the recommended disposal workflow.

Step 1: Inactivation (if applicable)

o Depending on the experimental context and local regulations, chemical inactivation of the
active paclitaxel component may be required. Consult your institution's Environmental Health
& Safety (EHS) office for approved inactivation methods for taxane-based compounds.

Step 2: Segregation and Collection

¢ All materials that have come into contact with ANG1005, including unused product,
solutions, contaminated labware (e.g., pipette tips, tubes, vials), and contaminated PPE,
must be segregated from general laboratory waste.

e Collect solid waste in a clearly labeled, leak-proof hazardous waste container designated for
cytotoxic or antineoplastic agents.[6] These containers are often color-coded, typically yellow
with a purple lid for cytotoxic waste.[6]

o Collect liquid waste in a dedicated, sealed, and clearly labeled hazardous waste container.
Step 3: Labeling and Storage of Waste

o Label all waste containers with "Hazardous Waste," "Cytotoxic," and the specific chemical
name "ANG1005."

» Store the waste containers in a designated, secure area away from general lab traffic until
collection.

Step 4: Final Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

e The standard and required method for the disposal of cytotoxic and antineoplastic agents is
high-temperature incineration.[6]

Below is a workflow diagram illustrating the proper disposal procedure for ANG1005.
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Caption: Logical workflow for the safe disposal of ANG1005 waste.
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Signaling Pathway and Experimental Workflow

ANG1005 is designed to cross the blood-brain barrier and penetrate malignant cells via the
low-density lipoprotein receptor-related protein 1 (LRP1) transport system.[1][7] Once inside
the cell, the paclitaxel molecules are cleaved from the Angiopep-2 peptide backbone by
lysosomal esterases.[7] The released paclitaxel then exerts its cytotoxic effect by stabilizing
microtubule polymer formation, which blocks the progression of mitosis and leads to cell
apoptosis.[3]

The diagram below illustrates the mechanism of action for ANG1005.
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Caption: Mechanism of action of ANG1005.
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By adhering to these safety and disposal procedures, laboratories can mitigate the risks
associated with handling the cytotoxic compound ANG1005, ensuring a safe working
environment and responsible waste management. Always consult the manufacturer's Safety
Data Sheet (SDS) for the most specific and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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